Cas no 4450-68-4 ((4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate)

(4-Nitrophenyl)methyl 4-methylbenzene-1-sulfonate is a sulfonate ester compound commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include its stability under standard conditions and its reactivity as a sulfonating agent, facilitating the introduction of the 4-methylbenzenesulfonyl (tosyl) group into target molecules. The presence of the nitro group enhances its utility in nucleophilic substitution reactions, making it valuable for constructing complex molecular frameworks. This compound is particularly useful in peptide chemistry and as a protecting group reagent. High purity grades are available, ensuring consistent performance in sensitive synthetic applications. Proper handling under controlled conditions is recommended due to its potential irritant properties.

(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate structure

4450-68-4 structure

Product Name:(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate

CAS No:4450-68-4

MF:C₁₄H₁₃NO₅S

MW:307.321722745895

CID:331580

PubChem ID:20519

Update Time:2025-06-08

(4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

- Benzenemethanol,4-nitro-, 1-(4-methylbenzenesulfonate)
- (4-nitrophenyl)methyl 4-methylbenzenesulfonate
- 4-Nitrobenzyl 4-methylbenzenesulfonate
- benzenemethanol, 4-nitro-, 4-methylbenzenesulfonate (ester)
- 4-Nitrobenzyl tosylate
- p-Nitrobenzyl p-methylbenzenesulfonate
- p-Nitrobenzyl p-toluenesulfonate
- p-Nitrobenzyl tosylate
- (4-nitrophenyl)methyl 4-methylbenzene-1-sulfonate
- 1-METHYL-4-[(4-NITROPHENYL)METHOXYSULFONYL]BENZENE
- 4-nitrobenzyl p-toluenesulfonate
- Benzenemethanol, 4-nitro-, 1-(4-methylbenzenesulfonate)
- 4450-68-4
- SCHEMBL197968
- DTXSID6063480
- CCRIS 5121
- BENZYL ALCOHOL, p-NITRO-, p-TOLUENESULFONATE (ester)
- EN300-12625173
- NS00124859
- Inchi： 1S/C14H13NO5S/c1-11-2-8-14(9-3-11)21(18,19)20-10-12-4-6-13(7-5-12)15(16)17/h2-9H,10H2,1H3
- InChI Key： QXTKWWMLNUQOLB-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 307.05149
Monoisotopic Mass: 307.051443
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.9
Topological Polar Surface Area: 97.6

Experimental Properties

Density: 1.357
Boiling Point: 498.5°Cat760mmHg
Flash Point: 255.3°C
Refractive Index: 1.598
PSA: 86.51

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